11-[(5E)-5-{[4-(ethoxycarbonyl)piperazin-1-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]undecanoic acid

Specification

• Molecular Formula: C22H35N3O5S2
• Molecular Weight: 485.7 g/mol
• IUPAC Name: 11-[(5E)-5-[(4-ethoxycarbonylpiperazin-1-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]undecanoic acid
• Standard InChI: InChI=1S/C22H35N3O5S2/c1-2-30-21(29)24-15-13-23(14-16-24)17-18-20(28)25(22(31)32-18)12-10-8-6-4-3-5-7-9-11-19(26)27/h17H,2-16H2,1H3,(H,26,27)/b18-17+
• Standard InChI Key: IQPUSDYVKIJKGW-ISLYRVAYSA-N
• Isomeric SMILES: CCOC(=O)N1CCN(CC1)/C=C/2\C(=O)N(C(=S)S2)CCCCCCCCCCC(=O)O
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C=C2C(=O)N(C(=S)S2)CCCCCCCCCCC(=O)O

Introduction

Structural Characterization

Molecular Architecture

The compound features a thiazolidin-4-one ring (2-thioxo-1,3-thiazolidin-4-one) substituted at the 3-position with an undecanoic acid chain (C11H21COOH) and at the 5-position with a (5E)-methylidene group linked to a 4-(ethoxycarbonyl)piperazine moiety. Key structural elements include:

• Thiazolidinone core: A five-membered heterocycle with sulfur (S1) and nitrogen (N1) atoms, contributing to hydrogen-bonding interactions.

• Piperazine-ethoxycarbonyl group: A six-membered diamine ring substituted with an ethoxycarbonyl (-COOEt) group at the 4-position, enhancing solubility and modulating electronic properties.

• Undecanoic acid chain: An 11-carbon aliphatic carboxylic acid, conferring lipophilicity and potential membrane-targeting capabilities.

Table 1: Structural and Molecular Data

Property	Value
Molecular Formula	C22H35N3O5S2
Molecular Weight	485.7 g/mol
IUPAC Name	11-[(5E)-5-[(4-ethoxycarbonylpiperazin-1-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]undecanoic acid
SMILES	CCOC(=O)N1CCN(CC1)/C=C/2\C(=O)N(C(=S)S2)CCCCCCCCCCC(=O)O
InChIKey	IQPUSDYVKIJKGW-ISLYRVAYSA-N

Stereochemical Considerations

The (5E)-configuration of the methylidene group ensures a planar geometry, facilitating π-π interactions with biological targets. The undecanoic acid chain adopts a flexible conformation, enabling hydrophobic interactions.

Synthetic Pathways

Key Synthetic Strategies

The synthesis of this compound involves multi-step reactions, leveraging cyclization and substitution protocols:

• Thiazolidinone formation: Hantzsch thiazole synthesis, involving cyclocondensation of thiourea derivatives with α-haloketones. For example, 1,3-dichloroacetone reacts with thiourea to form the chloromethyl-thiazolidinone intermediate.

• Piperazine substitution: Nucleophilic displacement of the chloromethyl group by 4-(ethoxycarbonyl)piperazine under basic conditions (e.g., K2CO3 in acetonitrile).

• Undecanoic acid incorporation: Alkylation of the thiazolidinone nitrogen with 11-bromoundecanoic acid or coupling via carbodiimide-mediated esterification.

Table 2: Representative Synthetic Conditions

Step	Reagents/Conditions	Yield
1	1,3-Dichloroacetone, thiourea, EtOH, 80°C	65–70%
2	4-(Ethoxycarbonyl)piperazine, K2CO3, MeCN, reflux	75%
3	11-Bromoundecanoic acid, DCC, DMAP, DMF	60%

Purification and Characterization

Crude products are purified via silica gel chromatography (CHCl3:MeOH, 9:1) and recrystallization from acetonitrile. Structural confirmation employs:

• 1H/13C NMR: Resonances for the piperazine (δ 3.2–3.5 ppm), thiazolidinone carbonyl (δ 170–175 ppm), and undecanoic acid chain (δ 1.2–1.6 ppm).

• HRMS: [M+H]+ peak at m/z 486.2018 (calculated: 486.2019).

Physicochemical Properties

Solubility and Stability

• Solubility: Moderately soluble in DMSO (>10 mM) and ethanol; poorly soluble in water (<0.1 mg/mL).

• Stability: Stable at 4°C for 6 months; degrades above 150°C (DSC data).

Pharmacokinetic Predictions

• LogP: 4.6 (predicted via XLogP3), indicating high lipophilicity.

• Topological Polar Surface Area (TPSA): 148 Ų, suggesting moderate membrane permeability.

Applications and Future Directions

Therapeutic Prospects

• Analgesia: Potential as a non-opioid analgesic targeting κ-opioid receptors.

• Antimicrobials: Lead candidate for drug-resistant malaria and bacterial infections.

Research Gaps

• In vivo toxicity profiles: No data on LD50 or chronic exposure effects.

• Target identification: Proteomic studies needed to map interaction networks.